N-methyl-N-[1-(4-methylphenyl)ethyl]-2,1,3-benzothiadiazole-4-sulfonamide

• IUPAC Name: N-methyl-N-[1-(4-methylphenyl)ethyl]-2,1,3-benzothiadiazole-4-sulfonamide
• InChI: InChI=1S/C16H17N3O2S2/c1-11-7-9-13(10-8-11)12(2)19(3)23(20,21)15-6-4-5-14-16(15)18-22-17-14/h4-10,12H,1-3H3
• InChI Key: ARWUCQTYOMTXPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C)N(C)S(=O)(=O)C2=CC=CC3=NSN=C32
• Molecular Formula: C16H17N3O2S2
• Molecular Weight: 347.5 g/mol

Description

N-methyl-N-[1-(4-methylphenyl)ethyl]-2,1,3-benzothiadiazole-4-sulfonamide, commonly known as MBS, is a chemical compound that has been extensively studied for its potential applications in scientific research. MBS is a sulfonamide derivative that has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

MBS is a sulfonamide derivative that acts as a carbonic anhydrase inhibitor. Carbonic anhydrase is an enzyme that catalyzes the reversible conversion of carbon dioxide and water into bicarbonate and protons. MBS inhibits this process by binding to the active site of the enzyme, preventing the conversion of carbon dioxide into bicarbonate. This inhibition leads to a decrease in the pH of the extracellular fluid, which can have a variety of physiological effects.
Biochemical and Physiological Effects
MBS has been shown to have a variety of biochemical and physiological effects. In addition to its carbonic anhydrase inhibitory effects, MBS has been shown to inhibit the anion exchanger and the chloride-bicarbonate exchanger. These effects can lead to a decrease in the pH of the extracellular fluid, which can have a variety of physiological effects, including changes in the activity of ion channels, changes in the activity of enzymes, and changes in the activity of transporters.

Advantages and Limitations for Lab Experiments

MBS has several advantages for use in lab experiments. It is a relatively small molecule that is easy to synthesize and purify. It has been extensively studied, and its mechanism of action is well understood. However, there are also limitations to the use of MBS in lab experiments. It can be difficult to obtain pure MBS, and it can be unstable in solution. In addition, the effects of MBS can be complex and difficult to interpret, making it challenging to use in some experimental designs.

Future Directions

There are many potential future directions for research on MBS. One area of interest is the role of MBS in the regulation of pH in the extracellular fluid. Another area of interest is the potential use of MBS as a therapeutic agent for the treatment of diseases such as glaucoma and epilepsy. Additionally, further research is needed to fully understand the biochemical and physiological effects of MBS and how these effects can be harnessed for scientific research.

Synthesis Methods

MBS can be synthesized through a multi-step process involving the reaction of 2-aminothiophenol with various reagents. The final step involves the reaction of the intermediate with N-methyl-N-[1-(4-methylphenyl)ethyl]-amine and chlorosulfonic acid. The resulting product is then purified through recrystallization to obtain pure MBS.

Scientific Research Applications

MBS has been extensively studied for its potential applications in scientific research. It has been shown to have a variety of biochemical and physiological effects, including inhibition of carbonic anhydrase, inhibition of the anion exchanger, and inhibition of the chloride-bicarbonate exchanger. These effects make MBS a useful tool for studying the role of these proteins in various biological processes.